Cas no 161872-01-1 (1-Propanone, 1-(5-amino-2-bromo-4-pyridinyl)-)

• Product Name: 1-Propanone, 1-(5-amino-2-bromo-4-pyridinyl)-
• CAS No: 161872-01-1
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 1342054
• Update Time: 2024-08-17

1-Propanone, 1-(5-amino-2-bromo-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-amino-2-bromo-4-pyridinyl)-

• Inchi： 1S/C8H9BrN2O/c1-2-7(12)5-3-8(9)11-4-6(5)10/h3-4H,2,10H2,1H3
• InChI Key： UJYQWBYZCCCQBA-UHFFFAOYSA-N
• SMILES： C(C1C(N)=CN=C(Br)C=1)(=O)CC

Computed Properties

• Exact Mass: 227.98987

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±42.0 °C(Predicted)
• PSA: 55.98
• pka: -0.48±0.14(Predicted)